Cas no 40410-87-5 ( )

• Product Name: &nbsp
• CAS No: 40410-87-5
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 925762
• PubChem ID: 5367098
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [[(Z)-1-Propenyl]sulfonyl]benzene
• prop-1-enylsulfonylbenzene
• (Z)-Phenyl-1-propenylsulfon
• cis-1-(phenylsulfonyl)-1-propene
• cis-phenylsulfonyl-1-propene
• Nsc174596
• phenyl ((Z)-prop-1-en-1-yl) sulfone
• Phenyl-(cis-propenyl)-sulfon
• phenyl-(cis-propenyl)-sulfone
• Z-1-phenylsulfonyl propene
• BWSNBXGFQGTUOK-WAPJZHGLSA-N
• NSC-174596
• Benzene, (1-propenylsulfonyl)-, (Z)-
• 40410-87-5
• SCHEMBL1035736
• [(1Z)-1-Propenylsulfonyl]benzene #
•  

• Inchi： 1S/C9H10O2S/c1-2-8-12(10,11)9-6-4-3-5-7-9/h2-8H,1H3/b8-2-
• InChI Key： BWSNBXGFQGTUOK-WAPJZHGLSA-N
• SMILES： S(/C=C\C)(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 182.0402
• Monoisotopic Mass: 182.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.154
• Boiling Point: 329.7°Cat760mmHg
• Flash Point: 187.5°C
• Refractive Index: 1.537
• PSA: 34.14
• LogP: 3.07470